Cas no 38753-75-2 (Pregn-4-ene-21-carboxylicacid, 17-hydroxy-7-(methylsulfinyl)-3-oxo-, g-lactone, (7a,17a)- (9CI))

• Product Name: Pregn-4-ene-21-carboxylicacid, 17-hydroxy-7-(methylsulfinyl)-3-oxo-, g-lactone, (7a,17a)- (9CI)
• CAS No: 38753-75-2
• MF: C₂₃H₃₂O₄S
• MW: 404.562786102295
• CID: 315480
• PubChem ID: 162324
• Update Time: 2025-04-19

Pregn-4-ene-21-carboxylicacid, 17-hydroxy-7-(methylsulfinyl)-3-oxo-, g-lactone, (7a,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-21-carboxylicacid, 17-hydroxy-7-(methylsulfinyl)-3-oxo-, g-lactone, (7a,17a)- (9CI)
• (7R,8R,9S,10R,13S,14S,17R)-10,13-dimethyl-7-methylsulfinylspiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione
• 7alpha-(Methylthio)spironolactone S-oxide
• CHEMBL3544706
• 59MB937W7X
• DTXSID60959565
• UNII-59MB937W7X
• 38753-75-2
• Pregn-4-ene-21-carboxylic acid, 17-hydroxy-7-(methylsulfinyl)-3-oxo-, gamma-lactone, (7alpha,17alpha)-
• 3-(3-Oxo-7alpha-methylsulfinyl-17beta-hydroxy-4-androsten-17alpha-yl)propionic acid gamma-lactone
• 7ALFA-THIOMETHYLSPIRONOLACTONE SULFOXIDE
• Tmsl S-oxide
• (1R,3aS,3bR,4R,9aR,9bS,11aS)-4-methanesulfinyl-9a,11a-dimethyl-2,3,3a,3b,4,5,7,8,9,9a,9b,10,11,11a-tetradecahydrospiro[cyclopenta[a]phenanthrene-1,2'-oxolane]-5',7-dione

• Inchi： 1S/C23H32O4S/c1-21-8-4-15(24)12-14(21)13-18(28(3)26)20-16(21)5-9-22(2)17(20)6-10-23(22)11-7-19(25)27-23/h12,16-18,20H,4-11,13H2,1-3H3/t16-,17-,18+,20+,21-,22-,23+,28?/m0/s1
• InChI Key： ADVFYBFTUKGFGC-FLWPULIFSA-N
• SMILES： S(C)([C@@H]1CC2=CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@]4(CCC(=O)O4)CC[C@H]3[C@@H]21)=O)=O

Computed Properties

• Exact Mass: 404.20226
• Monoisotopic Mass: 404.20213067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• PSA: 60.44